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Compound of Interest

Compound Name:
4-Hydroxy-2-methylenebutanoic

acid

Cat. No.: B1615742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of 4-hydroxy-2-methylenebutanoic acid, its

lactone form Tulipalin A, and its precursor tuliposides. The document covers the biosynthesis,

chemical synthesis, biological activities, and mechanisms of action, with a focus on its potential

in pharmaceutical and agrochemical applications.

Introduction
4-Hydroxy-2-methylenebutanoic acid is a naturally occurring α,β-unsaturated carboxylic

acid. It is primarily found in plants of the Liliaceae family, such as tulips (Tulipa gesneriana) and

Amana edulis, where it exists as a glucose ester known as tuliposide. The compound and its

lactone form, α-methylene-γ-butyrolactone (commonly known as Tulipalin A), are of significant

interest due to their diverse biological activities. These activities are largely attributed to the

presence of an α-methylene group conjugated to a carbonyl, which makes the molecule a

reactive Michael acceptor, capable of interacting with biological nucleophiles. This reactivity is

the basis for its allergenic properties, as well as its antimicrobial and potential anticancer

effects.

Chemical Properties of 4-Hydroxy-2-methylenebutanoic Acid and Tulipalin A
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Property
4-Hydroxy-2-
methylenebutanoic acid

Tulipalin A

Synonyms
γ-hydroxy-α-methylenebutyric

acid

α-methylene-γ-butyrolactone,

3-Methylenedihydrofuran-

2(3H)-one

CAS Number 24923-76-0 547-65-9

Molecular Formula C5H8O3 C5H6O2

Molecular Weight 116.12 g/mol 98.09 g/mol

Structure

Key Features

Carboxylic acid, Primary

alcohol, α,β-Unsaturated

system

γ-lactone, α,β-Unsaturated

system

Natural Occurrence and Biosynthesis
In plants, 4-hydroxy-2-methylenebutanoic acid is stored in an inactive, water-soluble form as

tuliposides. These are glycosides where the carboxylic acid group is esterified with glucose.

The breakdown of these precursors, often triggered by external stimuli like a fungal attack, is

catalyzed by endogenous plant enzymes, releasing the biologically active aglycone, which can

then lactonize to form tulipalins.[1] This enzymatic conversion represents a sophisticated

chemical defense mechanism for the plant.[1]
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Biosynthesis of Tulipalin A from Tuliposide A
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Workflow for Oxidation-Based Synthesis
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Final Product Synthesis
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Mechanism of MurA Inhibition in Bacterial Cell Wall Synthesis
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Simplified EGFR Signaling Pathway and Potential Intervention Points
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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